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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470 Get Quote

An In-depth Technical Guide to 2-
Bromopropane-d7
This guide provides comprehensive technical information on 2-Bromopropane-d7, a

deuterated isotopologue of 2-bromopropane. It is intended for researchers, scientists, and

professionals in drug development and other scientific fields who utilize labeled compounds in

their work. This document outlines its key properties, potential applications, and an illustrative

experimental workflow.

Core Properties
2-Bromopropane-d7, also known as Isopropyl-d7 bromide, is a saturated haloalkane where all

seven hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it a

valuable tool in various scientific studies, including reaction mechanism elucidation and as an

internal standard in mass spectrometry.

Table 1: Physicochemical Properties of 2-Bromopropane-d7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b113470?utm_src=pdf-interest
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 39091-63-9 [1][2][3][4]

Molecular Weight 130.03 g/mol [1][2][3][5]

Alternate Names

Isopropyl-d7 bromide,

Perdeuterioisopropyl Bromide

d7

[2][3][4]

Linear Formula (CD3)2CDBr [1][3]

Chemical Formula C3D7Br [2][4]

Unlabeled CAS Number 75-26-3 [6]

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

methodology for the use of 2-Bromopropane-d7 as an alkylating agent in organic synthesis is

outlined below. This protocol is illustrative and should be adapted based on the specific

substrate and reaction conditions.

General Procedure for Isopropylation using 2-Bromopropane-d7:

Reaction Setup: A reaction vessel is charged with a suitable solvent (e.g., tetrahydrofuran,

acetonitrile) and the substrate to be alkylated. The vessel is then flushed with an inert gas

(e.g., argon or nitrogen) and cooled to an appropriate temperature.

Deprotonation: A base (e.g., sodium hydride, lithium diisopropylamide) is added to the

reaction mixture to deprotonate the substrate, generating a nucleophile.

Alkylation: 2-Bromopropane-d7 is added to the reaction mixture. The reaction is stirred for a

specified period, allowing the nucleophilic substitution to occur, thereby introducing the

deuterated isopropyl group.

Quenching and Workup: The reaction is quenched by the addition of a proton source (e.g.,

water, saturated ammonium chloride solution). The organic product is then extracted with a

suitable solvent.
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Purification: The crude product is purified using standard techniques such as column

chromatography to yield the desired deuterated product.

Illustrative Experimental Workflow
The following diagram illustrates a generalized workflow for a chemical synthesis experiment

utilizing 2-Bromopropane-d7 as a reagent. This visualization provides a clear, step-by-step

representation of the experimental process from preparation to final analysis.
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Click to download full resolution via product page

Caption: A generalized workflow for chemical synthesis using 2-Bromopropane-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

